Cas no 955978-77-5 (Acetamide, N-[3-bromo-2-(bromomethyl)phenyl]-2,2,2-trifluoro-)

• Product Name: Acetamide, N-[3-bromo-2-(bromomethyl)phenyl]-2,2,2-trifluoro-
• CAS No: 955978-77-5
• MF: C₉H₆Br₂F₃NO
• MW: 360.953251361847
• CID: 5672542
• Update Time: 2023-09-12

Acetamide, N-[3-bromo-2-(bromomethyl)phenyl]-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-bromo-2-(bromomethyl)phenyl]-2,2,2-trifluoro-

• Inchi： 1S/C9H6Br2F3NO/c10-4-5-6(11)2-1-3-7(5)15-8(16)9(12,13)14/h1-3H,4H2,(H,15,16)
• InChI Key： NIXAPWVDCWGOCQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Br)=C1CBr)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 360.875
• Monoisotopic Mass: 358.877
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.955±0.06 g/cm3(Predicted)
• Boiling Point: 362.0±42.0 °C(Predicted)
• pka: 8.99±0.70(Predicted)